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Compound of Interest

Compound Name: Allylcyclopentane

Cat. No.: B1265694

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the safety and handling precautions for
Allylcyclopentane (CAS No. 3524-75-2). Allylcyclopentane, a flammable and hazardous
chemical, requires strict adherence to safety protocols to minimize risks in a laboratory or
industrial setting. This document consolidates available data on its physical and chemical
properties, toxicological profile, and provides standardized experimental methodologies for its
safety assessment. It is intended to be a critical resource for researchers, scientists, and
professionals in drug development who may handle this compound.

Chemical and Physical Properties

Allylcyclopentane is a colorless to light yellow liquid.[1][2] While its odor is not specified, it is
characterized as an aliphatic hydrocarbon.[3][4]
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Property Value Reference(s)
Molecular Formula CsHaa [2]
Molecular Weight 110.20 g/mol [2]
CAS Number 3524-75-2 [2]
Appearance Colorless to light yellow liquid [1112]
Boiling Point 125 - 127 °C (257 - 260.6 °F) 2]
@ 760 mmHg

Melting Point -111 °C (-167.8 °F) [2]
Flash Point 12 °C (53.6 °F) [2]
Density 0.792 g/cm3 [2]
Water Solubility Insoluble [2]

Toxicological Data

Comprehensive toxicological data for Allylcyclopentane is largely unavailable. The compound
is classified as harmful if swallowed, in contact with skin, or if inhaled.[1][5] However, specific
guantitative data such as LD50 and LC50 values are not readily available in the public domain.
For many toxicological endpoints, no experimental data has been reported.
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Toxicological

. GHS Classification Quantitative Data Reference(s)
Endpoint
o Category 4 (Harmful if ]
Acute Oral Toxicity No data available [1][6]
swallowed)
o Category 4 (Harmful ]
Acute Dermal Toxicity ) ) ) No data available [1][6]
in contact with skin)
Acute Inhalation Category 4 (Harmful if ]
L ) No data available [1][6]
Toxicity inhaled)
Skin . ]
_ o No data available No data available [2]
Corrosion/Irritation
Serious Eye . ]
o No data available No data available [2]
Damage/Irritation
Respiratory or Skin _ )
o No data available No data available [2]
Sensitization
Germ Cell . ]
o No data available No data available [2]
Mutagenicity
Carcinogenicity No data available No data available [2]
Reproductive Toxicity No data available No data available [2]
Specific Target Organ
Toxicity (Single No data available No data available [2]
Exposure)
Specific Target Organ
Toxicity (Repeated No data available No data available [2]
Exposure)
Aspiration Hazard No data available No data available [2]

Hazard Identification and Classification

Allylcyclopentane is classified as a hazardous substance. The primary hazards are its

flammability and acute toxicity upon ingestion, inhalation, or skin contact.[1][5]
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Hazard Class GHS Category Signal Word Hazard Statement
H225: Highly

Flammable Liquids Category 2 Danger flammable liquid and
vapor

H302: Harmful if

Acute Toxicity, Oral Category 4 Warning
swallowed
o ] H312: Harmful in
Acute Toxicity, Dermal  Category 4 Warning ] ]
contact with skin
Acute Toxicity, ] H332: Harmful if
) Category 4 Warning )
Inhalation inhaled

Experimental Protocols for Safety Assessment

While specific experimental data for Allylcyclopentane is lacking for many endpoints, the
following sections describe the standardized methodologies that would be employed for its
toxicological assessment, based on OECD (Organisation for Economic Co-operation and
Development) guidelines.

Acute Oral Toxicity (OECD 423)

The acute toxic class method is used to estimate the acute oral toxicity of a substance.

e Principle: A stepwise procedure with a limited number of animals per step is used. The
outcome of each step determines the next step, allowing for classification of the substance
into a toxicity class.

o Methodology:
o Healthy, young adult rats of a single sex (typically females) are used.
o The animals are fasted prior to dosing.
o The substance is administered in a single oral dose.

o Animals are observed for mortality and clinical signs of toxicity for at least 14 days.
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o Body weight is recorded weekly.

o A gross necropsy is performed on all animals at the end of the study.

Acute Dermal Toxicity (OECD 402)

This guideline outlines a procedure for assessing the acute toxic effects of a substance applied
to the skin.

e Principle: The test substance is applied to the shaved skin of a group of experimental
animals in a single dose.

e Methodology:
o Healthy young adult rats, rabbits, or guinea pigs with healthy skin are used.
o The fur is clipped from the dorsal area of the trunk of the test animals.

o The test substance is applied uniformly over an area of at least 10% of the total body
surface area.

o The treated area is covered with a porous gauze dressing and non-irritating tape.
o Animals are observed for signs of toxicity and mortality for 14 days.

o Body weights are recorded, and a gross necropsy is performed on all animals.

Acute Inhalation Toxicity (OECD 403)

This method is used to determine the toxicity of a substance when inhaled.

e Principle: Animals are exposed to the test substance as a gas, vapor, or aerosol in a
chamber for a defined period.

o Methodology:

o Young adult rats are typically used.
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o Animals are exposed in dynamic inhalation chambers that ensure a stable and uniform
concentration of the test substance.

o The exposure duration is typically 4 hours.

o Animals are observed for mortality and signs of toxicity during and after exposure for at
least 14 days.

o Parameters such as chamber concentration, particle size distribution (for aerosols), and
animal behavior are monitored.

Skin Irritation/Corrosion (OECD 404)

This guideline describes the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.

 Principle: The substance is applied to a small area of the skin of an animal, and the degree
of irritation is evaluated.

o Methodology:
o Albino rabbits are typically used.

A small area of skin on the back is shaved.

[¢]

[e]

A single dose of the test substance is applied to the skin and covered with a gauze patch.

[e]

After a 4-hour exposure, the patch is removed, and the skin is cleaned.

o

The skin is observed for erythema and edema at specified intervals (1, 24, 48, and 72
hours) and graded according to a scoring system.

Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause irritation or damage to the eyes.
¢ Principle: A single dose of the substance is applied to one eye of an experimental animal.

o Methodology:
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o Albino rabbits are the preferred species.

o The test substance is instilled into the conjunctival sac of one eye. The other eye serves
as a control.

o The eyes are examined for corneal opacity, iritis, and conjunctival redness and chemosis
at 1, 24, 48, and 72 hours after application.

o The lesions are scored according to a standardized system.

Safe Handling and Storage
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.
 Skin Protection:
o Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Body Protection: Wear a lab coat, and in cases of potential splashing, a chemical-resistant
apron.

o Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator with an
organic vapor cartridge.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.
o Ensure eyewash stations and safety showers are readily accessible.

o Use spark-proof tools and explosion-proof equipment due to the high flammability of the
substance.[2]

» All metal parts of the equipment must be grounded to prevent static discharge.[2]

Handling Procedures
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Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Keep away from open flames, hot surfaces, and sources of ignition.[2]

Take precautionary measures against static discharges.[2]

Do not eat, drink, or smoke when using this product.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Keep away from heat, sparks, and flame.[2]

o Store in a designated flammables area.[2]

e Incompatible Materials: Strong oxidizing agents.[2]

First Aid and Emergency Procedures
First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[2]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention.[2]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[2]

 Ingestion: Do NOT induce vomiting. Clean mouth with water. Never give anything by mouth
to an unconscious person. Get medical attention immediately.[2]

Fire-Fighting Measures
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e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[2]

» Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back. Containers may explode when heated.

[2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.
Wear appropriate personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Methods for Cleaning Up: Absorb with an inert material (e.g., sand, silica gel, universal
binder) and place in a suitable, closed container for disposal. Use spark-proof tools.

Visualized Workflows
Risk Assessment and Handling Workflow
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Preparation

Review SDS and Technical Guide

'

Identify Hazards:
- Flammable (H225)
- Harmful (H302, H312, H332)

l

Assess Risks for Planned Procedure

Control Measures

Implement Engineering Controls
(Fume Hood, Grounding)

'

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Safe Hpndling

Handle in Fume Hood

'

Keep Away from Ignition Sources

:

Store Properly in Flammables Cabinet

End of Procedure

Decontaminate & Dispose Waste

Click to download full resolution via product page

Caption: Risk assessment and safe handling workflow for Allylcyclopentane.
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First Aid and Emergency Response

Type of Exposure?

Skin ye Inhalation Ingestion
Skin Contact Eye Contact Inhalation Ingestion
Remove Contaminated Clothing Move to Fresh Air Do NOT Induce Vomiting

Flush Eyes with Water for 15 min

Flush with Water for 15 min Provide Oxygen if Needed Rinse Mouth

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision-making process for first aid in case of Allylcyclopentane exposure.

Conclusion

Allylcyclopentane is a hazardous chemical that requires careful handling and a thorough
understanding of its properties to ensure safety. While there are significant gaps in the publicly
available toxicological data, the information provided in this guide on its known hazards,
physical properties, and safe handling practices, along with standardized testing
methodologies, serves as a crucial foundation for its responsible use in research and
development. It is imperative that all personnel handling this substance are familiar with and
adhere to the safety precautions outlined herein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b1265694?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Allylcyclopentane
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.chemnet.com/cas/en/3524-75-2/3-Cyclopentyl-1-propene.html
https://pubmed.ncbi.nlm.nih.gov/33430989/
https://pubmed.ncbi.nlm.nih.gov/33430989/
https://en.wikipedia.org/wiki/Allylcyclopentane
https://wap.guidechem.com/encyclopedia/allylcyclopentane-dic11830.html
https://www.benchchem.com/product/b1265694#safety-and-handling-precautions-for-allylcyclopentane
https://www.benchchem.com/product/b1265694#safety-and-handling-precautions-for-allylcyclopentane
https://www.benchchem.com/product/b1265694#safety-and-handling-precautions-for-allylcyclopentane
https://www.benchchem.com/product/b1265694#safety-and-handling-precautions-for-allylcyclopentane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

